(Cyclohexylamino)((4-pyridylmethyl)amino)methane-1-thione
(Cyclohexylamino)((4-pyridylmethyl)amino)methane-1-thione
Brand Name:
Vulcanchem
CAS No.:
140934-80-1
VCID:
VC0452605
InChI:
InChI=1S/C13H19N3S/c17-13(16-12-4-2-1-3-5-12)15-10-11-6-8-14-9-7-11/h6-9,12H,1-5,10H2,(H2,15,16,17)
SMILES:
C1CCC(CC1)NC(=S)NCC2=CC=NC=C2
Molecular Formula:
C13H19N3S
Molecular Weight:
249.38g/mol
(Cyclohexylamino)((4-pyridylmethyl)amino)methane-1-thione
CAS No.: 140934-80-1
Main Products
VCID: VC0452605
Molecular Formula: C13H19N3S
Molecular Weight: 249.38g/mol
| CAS No. | 140934-80-1 |
|---|---|
| Product Name | (Cyclohexylamino)((4-pyridylmethyl)amino)methane-1-thione |
| Molecular Formula | C13H19N3S |
| Molecular Weight | 249.38g/mol |
| IUPAC Name | 1-cyclohexyl-3-(pyridin-4-ylmethyl)thiourea |
| Standard InChI | InChI=1S/C13H19N3S/c17-13(16-12-4-2-1-3-5-12)15-10-11-6-8-14-9-7-11/h6-9,12H,1-5,10H2,(H2,15,16,17) |
| Standard InChIKey | ACLJMUOWEWLOJO-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)NC(=S)NCC2=CC=NC=C2 |
| Canonical SMILES | C1CCC(CC1)NC(=S)NCC2=CC=NC=C2 |
| PubChem Compound | 841855 |
| Last Modified | Nov 17 2021 |
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